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Compound of Interest

Compound Name: AZD5153

Cat. No.: B605766 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational compounds like AZD5153 are paramount for

maintaining a safe and compliant laboratory environment. This guide provides essential, step-

by-step procedures for the safe disposal of AZD5153, a bivalent bromodomain and

extraterminal (BET) inhibitor.

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, AZD5153 is not

classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] This classification, however, does not permit

indiscriminate disposal. Adherence to proper disposal protocols is crucial to prevent

environmental contamination and ensure workplace safety.

Key Safety and Handling Information
Before proceeding with disposal, it is important to be aware of the basic safety characteristics

of AZD5153.
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Property Value Source

GHS Hazard Classification Not classified as hazardous [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Environmental Precautions
Do not allow to enter sewers/

surface or ground water.
[1]

Step-by-Step Disposal Protocol for AZD5153
The following procedure is based on general best practices for the disposal of non-hazardous

investigational drugs and research chemicals.[2][3][4] It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department to ensure compliance with

local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling AZD5153.

2. Waste Segregation and Collection:

Solid Waste:

Collect un-used or expired solid AZD5153 in a dedicated, clearly labeled waste container.

The container should be made of a compatible material (e.g., polyethylene).

The label should include the name of the compound ("AZD5153"), the quantity, and the

date of accumulation.

Liquid Waste (Solutions):

If AZD5153 has been dissolved in a solvent, the disposal method will be dictated by the

hazards of the solvent.
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Collect solutions of AZD5153 in a dedicated, leak-proof, and clearly labeled waste

container.

The label should list all chemical components, including solvents and their approximate

concentrations.

Never mix incompatible waste streams.

Contaminated Labware:

Disposable items such as pipette tips, tubes, and gloves that have come into contact with

AZD5153 should be collected in a designated solid waste container.

For glassware, rinse with an appropriate solvent and collect the rinsate as liquid waste.

3. Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be secure and away from general laboratory traffic.

4. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

AZD5153 waste.

EHS will typically arrange for incineration of non-hazardous pharmaceutical waste through a

licensed waste management vendor.[3][4]

Under no circumstances should AZD5153 or its solutions be disposed of down the drain.[1]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of AZD5153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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